Cas no 2911-21-9 (2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl-)

• Product Name: 2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl-
• CAS No: 2911-21-9
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 1440402
• PubChem ID: 11094625
• Update Time: 2025-10-29

2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl-
• 6-methyl-1,3-oxazine-2,4-dione
• 2,4-dioxo-6-methyl-3,4-dihydro-2H-1,3-oxazine
• 6-methyl-2H-1,3-oxazine-2,4-dione
• 6-methyl-2H-1,3-oxazine-2,4(3H)-dione
• DTXSID90454891
• EN300-7618227
• SCHEMBL10632781
• 2911-21-9
• 6-methyl-3,4-dihydro-2H-1,3-oxazine-2,4-dione
• 6-methyl-2,3-dihydro-2,4-diketo-1,3-oxazine

• Inchi： 1S/C5H5NO3/c1-3-2-4(7)6-5(8)9-3/h2H,1H3,(H,6,7,8)
• InChI Key： AQJVRSQXEZBCAO-UHFFFAOYSA-N
• SMILES： O1C(NC(C=C1C)=O)=O

Computed Properties

• Exact Mass: 127.02700
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 63.33000
• LogP: 0.04880

Additional information on 2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl-

2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl- (CAS No. 2911-21-9): A Comprehensive Overview

The compound 2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl- (CAS No. 2911-21-9) is a fascinating organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of oxazines, which are six-membered rings containing one oxygen atom and one nitrogen atom. The presence of the methyl group at the sixth position introduces unique electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Structural Insights and Chemical Properties

The molecular formula of 2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl- is C7H8N2O3. Its structure consists of a six-membered ring with two oxygen atoms and two nitrogen atoms in the 1,3 positions. The dione functionality (two ketone groups) contributes to its reactivity and ability to participate in various chemical transformations. The methyl group at the sixth position adds complexity to the molecule's electronic distribution and influences its solubility and stability.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials. For instance, researchers have explored its role as a precursor in the preparation of high-performance polymers and organic frameworks. The ability of 2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl- to undergo condensation reactions has made it a key intermediate in the development of novel materials with tailored properties.

Applications in Organic Synthesis

The versatility of CAS No. 2911-21-9 lies in its ability to act as both a building block and a catalyst in organic synthesis. Its dione functionality allows for the formation of enamine intermediates, which are widely used in asymmetric catalysis and enantioselective reactions. Recent advancements have demonstrated its utility in the synthesis of bioactive compounds and pharmaceutical intermediates.

In addition to its role in organic synthesis, 2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl- has found applications in polymer chemistry. Its ability to form stable polymeric networks has led to its use in the development of adhesives, coatings, and high-performance composites. The incorporation of this compound into polymer systems enhances their thermal stability and mechanical properties.

Recent Research Developments

Recent research has focused on exploiting the unique properties of CAS No. 2911-21-9 for energy-related applications. For example, scientists have investigated its potential as an electrolyte additive in lithium-ion batteries. The compound's ability to stabilize electrode surfaces and improve ion transport properties has shown promise for enhancing battery performance.

Moreover, studies have explored the use of 2H-1,3-Oxazine-2,4(3H)-dione, 6-methyl-*in* photocatalysis. Its conjugated system enables efficient light absorption and electron transfer processes, making it a candidate for solar-driven reactions such as water splitting and CO_₂ reduction.

Conclusion

The compound CAS No. 2911-21*-9, or 6-methyl-oxazine-dione, continues to be a subject of intense research due to its diverse applications across multiple disciplines. From organic synthesis to materials science and energy technology,this molecule* offers immense potential for innovation.* As research progresses,* new insights into its properties* will undoubtedly lead to further advancements* in various fields.*